Cas no 87365-18-2 (2-(2-Aminoethyl)-2,3-dihydrophthalazine-1,4-dione)

• Product Name: 2-(2-Aminoethyl)-2,3-dihydrophthalazine-1,4-dione
• CAS No: 87365-18-2
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• MDL: MFCD09864278
• CID: 992481
• PubChem ID: 582442
• Update Time: 2025-11-02

2-(2-Aminoethyl)-2,3-dihydrophthalazine-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-Aminoethyl)-2,3-dihydrophthalazine-1,4-dione
• 2-(2-aminoethyl)-2,3-dihydrophthalazinedione-1,4
• 2-(2-Aminoethyl)-2,3-dihydrophthalazine-1,4-dione, AldrichCPR
• SCHEMBL22633704
• AKOS011377395
• BS-36066
• 87365-18-2
• 1,2,3,4-Tetrahydrophthalazine, 2-(2-aminoethyl)-1,4-dioxo-
• BCJVDUHUXPYXOX-UHFFFAOYSA-N
• 2-(2-Aminoethyl)-2,3-dihydro-1,4-phthalazinedione #
• MFCD09864278
• 3-(2-aminoethyl)-2H-phthalazine-1,4-dione
• 2-(2-Aminoethyl)-2,3-dihydro-1,4-phthalazinedione
• 2-(2-AMINOETHYL)-3H-PHTHALAZINE-1,4-DIONE

• MDL： MFCD09864278
• Inchi： 1S/C10H11N3O2/c11-5-6-13-10(15)8-4-2-1-3-7(8)9(14)12-13/h1-4H,5-6,11H2,(H,12,14)
• InChI Key： BCJVDUHUXPYXOX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(NN1CCN)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.4Ų

2-(2-Aminoethyl)-2,3-dihydrophthalazine-1,4-dione Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 2-(2-Aminoethyl)-2,3-dihydrophthalazine-1,4-dione

2-(2-Aminoethyl)-2,3-dihydrophthalazine-1,4-dione (CAS 87365-18-2): A Comprehensive Overview

2-(2-Aminoethyl)-2,3-dihydrophthalazine-1,4-dione (CAS 87365-18-2) is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, characterized by its unique phthalazine-1,4-dione core and aminoethyl side chain, exhibits properties that make it valuable for various applications. Researchers and industry professionals often search for terms like "2-(2-Aminoethyl)-2,3-dihydrophthalazine-1,4-dione uses" or "CAS 87365-18-2 synthesis", reflecting its growing relevance in scientific communities.

The molecular structure of 2-(2-Aminoethyl)-2,3-dihydrophthalazine-1,4-dione includes a dihydrophthalazine ring system, which is known for its stability and versatility in chemical reactions. This structural feature is particularly attractive for drug development, as it can interact with biological targets in predictable ways. Recent studies have explored its potential as a building block for pharmaceutical intermediates, addressing common search queries such as "phthalazine derivatives in medicine" and "aminoethyl compounds in drug design".

One of the most notable applications of 2-(2-Aminoethyl)-2,3-dihydrophthalazine-1,4-dione is in the field of enzyme inhibition. Its ability to modulate enzymatic activity has led to investigations into its use for therapeutic purposes. For instance, researchers have examined its role in targeting specific metabolic pathways, aligning with trending topics like "precision medicine" and "targeted therapy". The compound's aminoethyl group enhances its solubility and bioavailability, making it a promising candidate for further development.

In addition to its pharmaceutical potential, 2-(2-Aminoethyl)-2,3-dihydrophthalazine-1,4-dione has been studied for its fluorescence properties. The phthalazine-1,4-dione moiety can emit light under certain conditions, which is useful for biochemical assays and imaging techniques. This aligns with the increasing demand for non-invasive diagnostic tools, a hot topic in modern healthcare. Searches for "fluorescent probes in diagnostics" and "phthalazine-based imaging agents" highlight this application's relevance.

The synthesis of 2-(2-Aminoethyl)-2,3-dihydrophthalazine-1,4-dione typically involves multi-step organic reactions, including condensation and reduction processes. Optimizing these methods is a key focus for chemists, as evidenced by frequent queries like "efficient synthesis of CAS 87365-18-2". Recent advancements in green chemistry have also influenced its production, with researchers exploring eco-friendly solvents and catalysts to reduce environmental impact.

From a commercial perspective, the demand for 2-(2-Aminoethyl)-2,3-dihydrophthalazine-1,4-dione is driven by its versatility and potential in high-value industries. Suppliers and manufacturers often highlight its high purity and consistent quality, addressing concerns raised in searches such as "reliable CAS 87365-18-2 suppliers". The compound's stability under standard storage conditions further enhances its appeal for long-term use in research and development.

Looking ahead, the future of 2-(2-Aminoethyl)-2,3-dihydrophthalazine-1,4-dione appears promising, with ongoing studies exploring its broader applications. Its compatibility with bioconjugation techniques opens doors for innovative uses in biotechnology and nanomedicine. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing molecular science and therapeutic innovation.